Cas no 2228924-02-3 (2-methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid)

• Product Name: 2-methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid
• CAS No: 2228924-02-3
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6461856
• PubChem ID: 165667923
• Update Time: 2025-05-19

2-methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid
• EN300-1768308
• 2228924-02-3

• Inchi： 1S/C12H17NO4/c1-12(2,10(17-4)11(14)15)9-8(16-3)6-5-7-13-9/h5-7,10H,1-4H3,(H,14,15)
• InChI Key： GYDQSYZKAHZIQM-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)O)C(C)(C)C1C(=CC=CN=1)OC

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.6Ų

Additional information on 2-methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid

2-methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid: A Comprehensive Overview

2-Methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid (CAS No. 2228924-02-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The molecular formula of 2-methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid is C₁₄H₁₈N₂O₄, with a molecular weight of 278.30 g/mol. The compound features a methoxy group attached to the pyridine ring and a methylbutanoic acid moiety, which contributes to its distinct chemical properties. The synthesis of this compound typically involves multi-step reactions, including the formation of the pyridine ring, the introduction of the methoxy groups, and the final carboxylic acid functionalization.

Recent studies have explored various synthetic routes to optimize the yield and purity of 2-methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid. One notable method involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the pyridine framework. This approach not only enhances the overall yield but also reduces the formation of unwanted by-products, making it a preferred method in both academic and industrial settings.

Biological Activities and Mechanisms

2-Methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid has been extensively studied for its biological activities, particularly in the context of anti-inflammatory and anti-cancer properties. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism behind this activity is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

In addition to its anti-inflammatory properties, 2-methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid has demonstrated significant anti-cancer activity against various cancer cell lines. Studies have reported that this compound can induce apoptosis in cancer cells through the activation of caspase-dependent pathways. Furthermore, it has been shown to inhibit cell proliferation by interfering with key signaling pathways such as PI3K/Akt and MAPK/ERK.

Potential Applications in Medicine

The unique biological activities of 2-methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid make it a promising candidate for various medical applications. In the field of inflammatory diseases, this compound could be developed into novel anti-inflammatory drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease. Its ability to target multiple inflammatory pathways may offer a more comprehensive therapeutic approach compared to existing treatments.

In oncology, 2-methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid shows potential as an anti-cancer agent due to its ability to induce apoptosis and inhibit cell proliferation. Preclinical studies have demonstrated its efficacy against various cancer types, including breast cancer, colon cancer, and lung cancer. Further clinical trials are warranted to evaluate its safety and efficacy in human patients.

Clinical Trials and Future Directions

The promising preclinical results of 2-methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to assess its safety and pharmacokinetic properties in healthy volunteers. These trials will provide valuable data on dosing regimens and potential side effects, paving the way for more advanced clinical studies.

In parallel with clinical development, ongoing research is focused on optimizing the chemical structure of 2-methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid to enhance its therapeutic efficacy and reduce potential side effects. Strategies such as prodrug design and targeted drug delivery systems are being explored to improve drug delivery and bioavailability.

Conclusion

2-Methoxy-3-(3-methoxypyridin-2-yl)-3-methylbutanoic acid (CAS No. 2228924-02-3) is a multifaceted compound with significant potential in both anti-inflammatory and anti-cancer applications. Its unique chemical structure and biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to advance our understanding of this compound, it holds promise for improving patient outcomes in various medical conditions.